N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H25N3O2/c1-22-17-15(4-2-8-18-17)12-20-9-3-5-14(11-20)16(21)19-10-13-6-7-13/h2,4,8,13-14H,3,5-7,9-12H2,1H3,(H,19,21)
• InChI Key: JNZOVEGOSWDDFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)CN2CCCC(C2)C(=O)NCC3CC3
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide is a complex organic compound that features a piperidine ring substituted with a cyclopropylmethyl group and a methoxypyridinylmethyl group

Preparation Methods

The synthesis of N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide typically involves multiple stepsThe reaction conditions often involve the use of specific catalysts and reagents to ensure the desired substitutions occur efficiently .

Chemical Reactions Analysis

N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved often include signal transduction mechanisms and metabolic processes .

Comparison with Similar Compounds

N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide can be compared with other similar compounds such as:

Pyridinium salts: These compounds share the pyridine ring structure and have similar reactivity patterns.

Cyclopropylmethyl derivatives: Compounds with cyclopropylmethyl groups exhibit similar chemical behavior in reactions.

Piperidine derivatives: These compounds have the piperidine ring and are used in various chemical and pharmaceutical applications

This compound’s unique combination of functional groups and structural features distinguishes it from other similar compounds, making it a valuable subject for further research and development.